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Compound of Interest

Compound Name: Ethyl isobutyrylacetate

Cat. No.: B043150

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of ethyl
isobutyrylacetate, specifically its boiling point and density. The information is presented to
support laboratory research and development activities where this compound is utilized. This
document outlines the experimentally determined values for these properties and provides
detailed standard operating procedures for their verification.

Core Physical Properties

Ethyl isobutyrylacetate, also known as ethyl 4-methyl-3-oxopentanoate, is a colorless liquid
organic compound. An accurate understanding of its physical properties is fundamental for its
application in chemical synthesis and formulation development.

Data Presentation

The essential physical properties of ethyl isobutyrylacetate are summarized in the table
below for quick reference. These values are derived from peer-reviewed and reliable chemical
data sources.

Physical Property Value Temperature
Boiling Point 173 °C @ 760 mmHg
Density 0.98 g/mL 25°C
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Experimental Protocols

The following sections detail the standard laboratory methodologies for the experimental
determination of the boiling point and density of a liquid compound such as ethyl
isobutyrylacetate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid. The micro-boiling point or Thiele tube method is a common
and accurate procedure for determining this value, especially when working with small sample
volumes.[1]

Apparatus:

e Thiele tube

e Thermometer (-10 to 200 °C range)

o Capillary tube (sealed at one end)

o Small test tube

» Rubber band or thread

» Heating source (Bunsen burner or heating mantle)

 Liquid paraffin or other suitable heating oil

Stand and clamp

Procedure:

o Sample Preparation: A small amount of ethyl isobutyrylacetate (a few milliliters) is placed
into the small test tube.[2]

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid.[3]
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Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or
thread, ensuring the sample is level with the thermometer bulb.[3] This assembly is then
inserted into the Thiele tube containing the heating oil.[1]

Heating: The side arm of the Thiele tube is gently and uniformly heated.[1] This design
facilitates the circulation of the oil, ensuring even heat distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating should continue until a rapid and continuous stream of bubbles is
observed.[4]

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool. The temperature at which the liquid just begins to be drawn into the capillary tube is
recorded as the boiling point.[1]

Verification: For accuracy, the determination should be repeated at least once.

Determination of Density

The density of a substance is its mass per unit volume. For a liquid like ethyl

isobutyrylacetate, this can be accurately determined using a pycnometer or, more simply, with

a graduated cylinder and an analytical balance.[5][6]

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)
Analytical balance (accurate to at least 0.001 g)

Pasteur pipette or dropper

Procedure:

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured
using the analytical balance and recorded.[7]

Volume Measurement: A specific volume of ethyl isobutyrylacetate (e.g., 10 mL) is
carefully transferred into the graduated cylinder. The volume should be read from the bottom
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of the meniscus at eye level to avoid parallax error.[5][7]

e Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the liquid is then
measured and recorded.[7]

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the mass of the cylinder with the liquid.[8] The density is then calculated using
the formula: Density = Mass / Volume[5]

o Repeatability: To ensure precision, the measurement should be repeated multiple times, and
the average density calculated.[7]

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Mass Measurement

(Weigh clean, dry graduated cylinder (ml))

l

(Add a known volume (V) of the quuid)
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Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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